Ergotoxine, dihydro-, monoethanesulfonate (salt)
Overview
Description
Ergotoxine, dihydro-, monoethanesulfonate (salt), also known as Ergotoxine, dihydro-, monoethanesulfonate (salt), is a useful research compound. Its molecular formula is C37H47N5O8S and its molecular weight is 721.9 g/mol. The purity is usually 95%.
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properties
CAS RN |
1401-12-3 |
|---|---|
Molecular Formula |
C37H47N5O8S |
Molecular Weight |
721.9 g/mol |
IUPAC Name |
N-[(2R,4S)-7-benzyl-2-hydroxy-5,8-dioxo-4-propan-2-yl-3-oxa-6,9-diazatricyclo[7.3.0.02,6]dodecan-4-yl]-7-methyl-6,6a,8,9,10,10a-hexahydro-4H-indolo[4,3-fg]quinoline-9-carboxamide;ethanesulfonic acid |
InChI |
InChI=1S/C35H41N5O5.C2H6O3S/c1-20(2)34(37-31(41)23-16-25-24-11-7-12-26-30(24)22(18-36-26)17-27(25)38(3)19-23)33(43)40-28(15-21-9-5-4-6-10-21)32(42)39-14-8-13-29(39)35(40,44)45-34;1-2-6(3,4)5/h4-7,9-12,18,20,23,25,27-29,36,44H,8,13-17,19H2,1-3H3,(H,37,41);2H2,1H3,(H,3,4,5)/t23?,25?,27?,28?,29?,34-,35+;/m0./s1 |
InChI Key |
YDANHMOFLZTOLJ-SCLRNGPVSA-N |
Isomeric SMILES |
CCS(=O)(=O)O.CC(C)[C@]1(C(=O)N2C(C(=O)N3CCCC3[C@]2(O1)O)CC4=CC=CC=C4)NC(=O)C5CC6C(CC7=CNC8=CC=CC6=C78)N(C5)C |
SMILES |
CCS(=O)(=O)O.CC(C)C1(C(=O)N2C(C(=O)N3CCCC3C2(O1)O)CC4=CC=CC=C4)NC(=O)C5CC6C(CC7=CNC8=CC=CC6=C78)N(C5)C |
Canonical SMILES |
CCS(=O)(=O)O.CC(C)C1(C(=O)N2C(C(=O)N3CCCC3C2(O1)O)CC4=CC=CC=C4)NC(=O)C5CC6C(CC7=CNC8=CC=CC6=C78)N(C5)C |
Other CAS RN |
1401-12-3 |
synonyms |
dihydroergotoxine ethansulfonate |
Origin of Product |
United States |
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